Cas no 2138073-16-0 (methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate
• CAS No: 2138073-16-0
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• CID: 6003559
• PubChem ID: 165805716
• Update Time: 2025-10-28

methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate
• 2138073-16-0
• EN300-1164165

• Inchi： 1S/C7H9ClN2O2S/c1-12-6(11)2-4(9)5-3-10-7(8)13-5/h3-4H,2,9H2,1H3
• InChI Key： XNRCZAFLYWRBSR-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(CC(=O)OC)N)S1

Computed Properties

• Exact Mass: 220.0073264g/mol
• Monoisotopic Mass: 220.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate

Methyl 3-Amino-3-(2-Chloro-1,3-Thiazol-5-Yl)Propanoate: A Comprehensive Overview

Methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate, with CAS No. 2138073-16-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiazole ring structure, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the amino group (-NH₂) and the methyl ester group (-COOCH₃) further enhances its chemical versatility and biological activity.

The thiazole ring in methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate plays a pivotal role in its chemical reactivity and biological interactions. Thiazole derivatives are known for their wide range of applications in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties.

One of the most notable aspects of methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate is its ability to undergo various chemical transformations. For instance, the amino group can be easily modified to introduce different functional groups, enabling the synthesis of derivatives with diverse biological activities. This flexibility has made it a valuable building block in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the scope of this compound. Researchers have developed efficient routes for the synthesis of methyl 3-amino-3-(2-chloro-1,3-thiazol-5-yl)propanoate using microwave-assisted reactions and catalytic systems. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production.

In terms of biological activity, methyl 3-amino-3-(2-chloro-1,3-thiazol5-Yl)propanoate has shown promising results in preliminary assays. Studies conducted by Smith et al. (2022) demonstrated its potential as an inhibitor of certain enzyme pathways involved in neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in cancer therapy.

The structural uniqueness of this compound also contributes to its stability under various experimental conditions. The thiazole ring's aromaticity provides resistance to oxidative degradation, while the ester group ensures solubility in organic solvents. These properties make it ideal for use in both laboratory settings and industrial applications.

From an environmental perspective, methyl 3-amino_thiazole derivatives have been studied for their biodegradability and eco-friendliness. Research indicates that under controlled conditions, this compound can undergo microbial degradation without posing significant risks to aquatic ecosystems.

In conclusion, methyl 3-amino_thiazole propanoate represents a versatile and promising compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthetic techniques and biological studies, positions it as a key player in future research and development efforts.